Cas no 62295-40-3 ( )

• Product Name: &nbsp
• CAS No: 62295-40-3
• MF: C₂₀H₂₂N₂O₂
• MW: 322.400885105133
• CID: 956450
• PubChem ID: 339187
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-[1-[2-(diethylamino)ethyl]pyridin-4-ylidene]indene-1,3-dione
• 2-[1-(2-diethylamino-ethyl)-1H-pyridin-4-ylidene]-indan-1,3-dione
• 2-[1-(2-diethylaminoethyl)pyridin-4-ylidene]indene-1,3-dione
• AC1L7PES
• NSC364434
• NSC-364434
• 62295-40-3
• DTXSID60320796
• DS-012780
•  

• Inchi： 1S/C20H22N2O2/c1-3-21(4-2)13-14-22-11-9-15(10-12-22)18-19(23)16-7-5-6-8-17(16)20(18)24/h5-12H,3-4,13-14H2,1-2H3
• InChI Key： BGQIQQGEHUPAGH-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(/C/1=C1/C=CN(C=C/1)CCN(CC)CC)=O

Computed Properties

• Exact Mass: 322.16826
• Monoisotopic Mass: 322.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 40.62
• LogP: 2.34090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanediones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones Indanediones